1,3,5-Trichlorobenzene

Specification

• Description: 1,3,5-trichlorobenzene appears as white to off-white crystals. (NTP, 1992); 1,3,5-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 3 and 5.; 1,3,5-Trichlorobenzene is an organochloride aromatic compound and one of the three isomeric forms of trichlorobenzene. Trichlorobenzene is used as a solvent. (L223)
• CAS No.: 108-70-3
• Molecular Formula: C6H3Cl3
• Molecular Weight: 181.4 g/mol
• IUPAC Name: 1,3,5-trichlorobenzene
• Standard InChI: InChI=1S/C6H3Cl3/c7-4-1-5(8)3-6(9)2-4/h1-3H
• Standard InChI Key: XKEFYDZQGKAQCN-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1Cl)Cl)Cl
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)Cl
• Boiling Point: 407.1 °F at 760 mmHg (NTP, 1992); 208 °C; 1,3,5-Trichlorobenzene forms azeotropes with percentages of the following compounds yielding boiling points as listed: 50% camphor, bp 210.5 °C; 43% caproic acid, bp 204.0 °C; 60% m-Cresol, bp 200.5 °C; 40% p-Cresol, bp 200.2 °C; 35% N-Ethylaniline, bp 203.0 °C; Methone (% NA), bp 209.5 °C; 95% Phenol, bp 181.3 °C; p-Toluidine (% NA), bp 199.0. /From table/
• Colorform: Needles; White crystals; Long needles
• Flash Point: 224.6 °F (NTP, 1992); 107 °C; 107 °C /closed cup/
• Melting Point: 145 to 147 °F (NTP, 1992); 62.8 °C; 63 °C